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Compound of Interest

Compound Name: 3-Aminobenzoate

Cat. No.: B8586502

Chemical Identity and Physicochemical
Properties

3-Aminobenzoate refers to the conjugate base of 3-aminobenzoic acid. This guide will cover
the parent acid and its common ester derivatives, which are of significant interest in research
and industry. 3-Aminobenzoic acid, also known as meta-aminobenzoic acid (MABA), is an
aromatic organic compound featuring both an amino group and a carboxylic acid group.

Chemical Structure

The chemical structure of 3-aminobenzoic acid consists of a benzene ring substituted with an
amino group (-NH2) and a carboxylic acid group (-COOH) at positions 1 and 3, respectively.

Physicochemical Data

The key physicochemical properties of 3-aminobenzoic acid and its common methyl and ethyl
esters are summarized in the table below for easy comparison.
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3-Aminobenzoic Methyl 3- Ethyl 3-
Property . . .

Acid Aminobenzoate Aminobenzoate
CAS Number 99-05-8 4518-10-9 582-33-2
Molecular Formula C7H7NO2 CsHoNO2 CoH11NO2
Molecular Weight 137.14 g/mol 151.16 g/mol 165.19 g/mol

White to off-white Light beige to brown Oily liquid, clear
Appearance . . .

crystalline powder crystalline powder[1] yellow to light brown
Melting Point 178-180 °C 49-57 °C[2] 27-30 °C

- _ 172-175 °C at 13
Boiling Point Decomposes 170 °C at 20 mmHg|[2]
mmHg

Density 1.51 g/cm3 1.232 g/cm3[3] 1.107 g/mL at 25 °C
pKa (carboxyl group) 3.07[2][4] - 3.50 (Predicted)
pKa (amino group) 4.79[2][4] - -

Solubility in Water

Slightly soluble (~5.9
g/L at 15 °C)[5]

Slightly soluble (0.1-
19%)[3]

Slightly soluble

Solubility in Organic
Solvents

Soluble in acetone,
ethanol, ether[2]

Soluble in common

organic solvents

Soluble in alcohol and

ether

Synthesis and Reactivity

Synthesis

3-Aminobenzoic Acid: The most common laboratory and industrial synthesis of 3-aminobenzoic

acid involves the reduction of 3-nitrobenzoic acid.[5]

o Experimental Workflow: Synthesis of 3-Aminobenzoic Acid
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Workflow for the Synthesis of 3-Aminobenzoic Acid

3-Nitrobenzoic Acid

'

Reduction
(e.g., Sn/HCI or Catalytic Hydrogenation)

i

Crude 3-Aminobenzoic Acid

'

Purification
(Recrystallization)

i

Pure 3-Aminobenzoic Acid

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis and purification of 3-aminobenzoic acid.

3-Aminobenzoate Esters: These are typically synthesized via Fischer esterification of 3-
aminobenzoic acid with the corresponding alcohol in the presence of an acid catalyst.[6]

Reactivity

3-Aminobenzoic acid and its esters are bifunctional compounds, exhibiting reactivity at both the
amino and carboxylic acid/ester groups.

e Amino Group: Undergoes reactions such as diazotization, acylation, and alkylation.

o Carboxylic Acid/Ester Group: The carboxylic acid can be converted to esters (esterification)
or acid chlorides. The ester group can undergo hydrolysis and transesterification.
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Applications in Drug Development and Biological
Activity

3-Aminobenzoate and its derivatives are valuable building blocks in medicinal chemistry and
have shown diverse biological activities.

Role in Enhancing Intestinal Barrier Integrity

Recent studies have highlighted the potential of 3-aminobenzoic acid in the management of
ulcerative colitis (UC). It has been shown to enhance intestinal barrier integrity by upregulating
the expression of tight junction proteins.[7]

» Signaling Pathway: 3-ABA and Tight Junction Regulation
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3-ABA's Influence on Intestinal Epithelial Tight Junctions

Intestinal Epithelial Cell
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Biodegradation of 3-Aminobenzoate in Comamonas sp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Organic Syntheses Procedure [orgsyn.org]

» 2. Synthesis of Novel Anion Recognition Molecules as Quinazoline Precursors | MDPI
[mdpi.com]

o 3. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8586502?utm_src=pdf-body-img
https://www.benchchem.com/product/b8586502?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=V79P0196
https://www.mdpi.com/1422-0067/26/24/11975
https://www.mdpi.com/1422-0067/26/24/11975
https://www.researchgate.net/figure/Morphology-of-tight-junctions-a-Schematic-diagram-of-tight-junction-b-Tight_fig4_235377732
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8586502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. 3-Aminobenzoic acid - Wikipedia [en.wikipedia.org]

5. Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications -
PMC [pmc.ncbi.nlm.nih.gov]

o 6. researchgate.net [researchgate.net]

o 7. Dietary 3-aminobenzoic acid enhances intestinal barrier integrity and attenuates
experimental colitis - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [3-aminobenzoate chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8586502#3-aminobenzoate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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